Cas no 180608-06-4 (4,6-Dibromo-2-[4-(trifluoromethyl)phenyl]pyrimidine)

• Product Name: 4,6-Dibromo-2-[4-(trifluoromethyl)phenyl]pyrimidine
• CAS No: 180608-06-4
• MF: C₁₁H₅Br₂F₃N₂
• MW: 381.974011182785
• CID: 2664143
• Update Time: 2023-08-06

4,6-Dibromo-2-[4-(trifluoromethyl)phenyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dibromo-2-[4-(trifluoromethyl)phenyl]pyrimidine
• 4,6-Dibromo-2-[4-(trifluoromethyl)phenyl]pyrimidine

• Inchi： 1S/C11H5Br2F3N2/c12-8-5-9(13)18-10(17-8)6-1-3-7(4-2-6)11(14,15)16/h1-5H
• InChI Key： ZPVGDTYXDSAAFN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC(C2C=CC(C(F)(F)F)=CC=2)=N1)Br

Computed Properties

• Exact Mass: 381.875
• Monoisotopic Mass: 379.877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8